Cas no 76099-89-3 (Benzoic acid,4-(3-methyl-2-thienyl)-)

• Product Name: Benzoic acid,4-(3-methyl-2-thienyl)-
• CAS No: 76099-89-3
• MF: C₁₂H₁₀O₂S
• MW: 218.271602153778
• CID: 560969
• PubChem ID: 53426261
• Update Time: 2025-04-19

Benzoic acid,4-(3-methyl-2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-(3-methyl-2-thienyl)-
• 4-(3-METHYLTHIOPHEN-2-YL)BENZOIC ACID
• Benzoic acid,4-(3-methyl-2-thienyl)
• AKOS018557303
• DTXSID80699153
• 76099-89-3

• Inchi： 1S/C12H10O2S/c1-8-6-7-15-11(8)9-2-4-10(5-3-9)12(13)14/h2-7H,1H3,(H,13,14)
• InChI Key： VDNRRWXFWOZAGP-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 218.04000
• Monoisotopic Mass: 218.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5A^2
• XLogP3: 3.2

Experimental Properties

• PSA: 65.54000
• LogP: 3.42170